p-Menthene-8-thiol

• CAS No.: 71159-90-5
• Product Name: p-Menthene-8-thiol
• Molecular Formula: C10H18S
• Molecular Weight: 170.32 g/mol
• IUPAC Name: 2-(4-methylcyclohex-3-en-1-yl)propane-2-thiol
• Standard InChI: InChI=1S/C10H18S/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9,11H,5-7H2,1-3H3
• Standard InChIKey: ZQPCOAKGRYBBMR-UHFFFAOYSA-N
• SMILES: CC1=CCC(CC1)C(C)(C)S
• Canonical SMILES: CC1=CCC(CC1)C(C)(C)S
• Density: 0.948 (20°)
• Physical Description: Colourless liquid with aroma and taste of grapefruit in dilute solution
• Description: p-Menth-1-ene-8-thiol, also known as 8-mercapto-p-menth-1-ene or fema 3700, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. p-Menth-1-ene-8-thiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-menth-1-ene-8-thiol is primarily located in the membrane (predicted from logP) and cytoplasm. p-Menth-1-ene-8-thiol is an aromatic, grapefruit, and naphthyl tasting compound that can be found in citrus. This makes p-menth-1-ene-8-thiol a potential biomarker for the consumption of this food product.
• Solubility: slightly soluble in water, soluble in fat
• Synonyms: GRAPEFRUIT MERCAPTAN;FEMA 3700;ALPHA, ALPHA,4-TRIMETHYL-3-CYCLOHEXENE-1-METHANETHIOL;P-MENTHENE-8-THIOL;P-1-MENTHEN-8-THIOL;.alpha.,.alpha.-4-Trimethylcyclohex-3-ene-1-methanethiol;1-p-menthene-8-thiol;alpha,alpha,4-trimethyl-3-cyclohexene-1-methanet
• PubChem Compound: 6427135
• Last Modified: Nov 11 2021